N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-3-(isopropylsulfonyl)benzamide

• IUPAC Name: N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-3-propan-2-ylsulfonylbenzamide
• InChI: InChI=1S/C18H16N2O5S2/c1-10(2)27(22,23)12-5-3-4-11(6-12)17(21)20-18-19-13-7-14-15(25-9-24-14)8-16(13)26-18/h3-8,10H,9H2,1-2H3,(H,19,20,21)
• InChI Key: YIJDWQRTZGMNRA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=NC3=CC4=C(C=C3S2)OCO4
• Molecular Formula: C18H16N2O5S2
• Molecular Weight: 404.5 g/mol
• CAS No.: 941993-11-9

Description

N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-3-(isopropylsulfonyl)benzamide is a useful research compound. Its molecular formula is C18H16N2O5S2 and its molecular weight is 404.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Spectroscopic Studies

• Research on Heterocyclic Compounds: Patel, Patel, and Shah (2015) synthesized novel heterocyclic compounds, including derivatives similar to the specified compound, through a series of reactions involving triazole, thiol, and benzoic acid derivatives. These compounds were characterized using elemental analysis, NMR, FT-IR, and LC-MS spectral studies (G. K. Patel, H. S. Patel, & P. Shah, 2015).

Biological Activities

• Antibacterial and Antifungal Studies: The same study by Patel, Patel, and Shah (2015) also investigated the antibacterial activities against gram-positive and gram-negative bacteria, as well as antifungal activities against various fungi for these synthesized compounds (G. K. Patel, H. S. Patel, & P. Shah, 2015).

Antioxidant Properties

• Synthesis and Antioxidant Studies: Ahmad et al. (2012) synthesized N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides and evaluated their antioxidant activities. Many compounds in this study were found to possess moderate to significant radical scavenging activity, indicating potential antioxidant properties (Matloob Ahmad, H. Siddiqui, J. Gardiner, M. Parvez, & Sana Aslam, 2012).

Antiallergy Agents

• Synthesis of Antiallergy Agents: Hargrave, Hess, and Oliver (1983) synthesized a series of N-(4-substituted-thiazolyl)oxamic acid derivatives, which demonstrated potent antiallergy activity in rat models. These compounds showed significantly higher potency than disodium cromoglycate, a known antiallergy agent (K. D. Hargrave, F. K. Hess, & J. T. Oliver, 1983).

Antimicrobial Activity

• Novel Heterocycles with Antimicrobial Activity: Padalkar et al. (2014) synthesized new benzimidazole, benzoxazole, and benzothiazole derivatives, exhibiting broad-spectrum antimicrobial activity against bacterial and fungal strains. This indicates the potential of similar compounds in antimicrobial applications (Vikas Padalkar, Vinod D. Gupta, K. Phatangare, V. Patil, Prashant G. Umape, & N. Sekar, 2014).

Other Studies

• Synthesis of Thiazolo Derivatives: El-Badri and Kurth (2009) reported on the synthesis of thiazolo[4,5-e]benzoisoxazoles, showcasing the potential of thiazole derivatives in the development of new heterocyclic compounds (M. H. El-Badri & M. Kurth, 2009).